BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Review of
Qingdainone's Chemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Qingdainone

Cat. No.: B192220

For Researchers, Scientists, and Drug Development Professionals

Introduction

Qingdainone, a natural product derived from the traditional Chinese medicine Qingdai (Indigo
Naturalis), has garnered significant interest within the scientific community for its potential
therapeutic applications, notably in the fields of oncology and immunology. This in-depth
technical guide provides a comprehensive review of the chemical properties of Qingdainone,
offering a centralized resource for researchers, scientists, and drug development professionals.
This document details its structural and physicochemical characteristics, outlines relevant
experimental protocols, and visualizes its engagement with key signaling pathways.

Chemical and Physical Properties

Qingdainone, a purple powder in its solid form, is an alkaloid with the IUPAC name (6E)-6-(3-
0xo0-1H-indol-2-ylidene)indolo[2,1-b]quinazolin-12-one.[1] Its chemical structure consists of a
rigid, planar system of fused heterocyclic rings. The compound is soluble in organic solvents
such as dimethyl sulfoxide (DMSO), chloroform, and pyridine, and exhibits low solubility in
water.[1][2][3][4][5] For optimal stability, Qingdainone should be stored at -20°C and protected
from light.[2][3][4]

A summary of the key chemical and physical properties of Qingdainone is presented in the
table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C23H13N30:2 [LI21031415106]7118]

Molecular Weight 363.37 g/mol 2113114171

CAS Number 97457-31-3 [LI2113114]17]

Appearance Purple powder / Solid [1]4]

Solubility SoI%Jt.)Ie in DMSO, Chloroform, IS
Pyridine

Boiling Point 568.1°C at 760 mmHg [4]

Density 1.47 glcm? [4]

Flash Point 297.4°C [4]

LogP 3.274-3.7 [4][6]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

C:;untg p : “l

Rotatable Bond Count 0 [4]

Complexity 785 [4]

Experimental Protocols

This section outlines the general methodologies for determining the key chemical properties of

organic compounds like Qingdainone. While specific experimental details for Qingdainone

are not always available in the public domain, these standard protocols provide a framework for

its characterization.

Solubility Determination (Shake-Flask Method)

The shake-flask method is a common technique to determine the equilibrium solubility of a

compound.

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3075118/
https://www.researchgate.net/figure/Western-blot-analysis-of-the-key-proteins-of-the-three-pathways-of-MAPK-signaling_fig5_265472174
https://www.texaschildrens.org/sites/default/files/pictures/departments/Cancer/horton-mtt-cell-assay-protocol1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3989495/
https://www.mdpi.com/2073-4352/14/10/871
https://www.researchgate.net/publication/385561351_Clinical_pharmacology_and_in_vivo_studies_of_QingDai_indigo_naturalis_promotes_mucosal_healing_and_symptom_improvement_in_ulcerative_colitis_by_regulating_the_AHR-Th17Treg_pathway
https://pmc.ncbi.nlm.nih.gov/articles/PMC6090452/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11050475/
https://www.researchgate.net/figure/Western-blot-analysis-of-the-key-proteins-of-the-three-pathways-of-MAPK-signaling_fig5_265472174
https://www.texaschildrens.org/sites/default/files/pictures/departments/Cancer/horton-mtt-cell-assay-protocol1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3989495/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6090452/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3075118/
https://www.researchgate.net/figure/Western-blot-analysis-of-the-key-proteins-of-the-three-pathways-of-MAPK-signaling_fig5_265472174
https://www.texaschildrens.org/sites/default/files/pictures/departments/Cancer/horton-mtt-cell-assay-protocol1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3989495/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6090452/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3075118/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3989495/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3075118/
https://www.researchgate.net/figure/Western-blot-analysis-of-the-key-proteins-of-the-three-pathways-of-MAPK-signaling_fig5_265472174
https://www.texaschildrens.org/sites/default/files/pictures/departments/Cancer/horton-mtt-cell-assay-protocol1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3989495/
https://www.mdpi.com/2073-4352/14/10/871
https://pmc.ncbi.nlm.nih.gov/articles/PMC3989495/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3989495/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3989495/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3989495/
https://www.researchgate.net/publication/385561351_Clinical_pharmacology_and_in_vivo_studies_of_QingDai_indigo_naturalis_promotes_mucosal_healing_and_symptom_improvement_in_ulcerative_colitis_by_regulating_the_AHR-Th17Treg_pathway
https://pmc.ncbi.nlm.nih.gov/articles/PMC3989495/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3989495/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3989495/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3989495/
https://www.benchchem.com/product/b192220?utm_src=pdf-body
https://www.benchchem.com/product/b192220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Preparation of Saturated Solution: An excess amount of Qingdainone is added to a known
volume of a selected solvent (e.g., DMSO, water) in a sealed, temperature-controlled
container.

Equilibration: The container is agitated at a constant temperature for an extended period
(typically 24-72 hours) to ensure equilibrium is reached between the dissolved and
undissolved solute.

Phase Separation: The undissolved solid is separated from the saturated solution by
centrifugation, followed by filtration through a chemically inert filter (e.g., PTFE syringe filter).

Quantification: The concentration of Qingdainone in the clear filtrate is determined using a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC). A
calibration curve with standard solutions of known concentrations is used for accurate
quantification.

Data Reporting: Solubility is reported in units of mass per volume (e.g., mg/mL) or molarity
(mol/L) at the specified temperature.
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Add excess Qingdainone to solvent H Seal container }“4» Agitate at constant temperature (24-72h) }“
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>’ Analyze filtrate by HPLC }—>’ Calculate concentration
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Cell Culture

Seed cancer cells in 96-well plates

Treatment

y

Treat cells with varying concentrations of Qingdainone

Incubation

Incubate for 24-72 hours

MTT Assay
y

Add MTT reagent

'

Incubate to allow formazan formation

l

Solubilize formazan crystals

'

Measure absorbance

Data Analysis
Y

Calculate ICso value
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Colitis Induction

Administer DSS in drinking water to mice
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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